Cas no 2171958-90-8 (2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethyl}sulfanyl)acetic acid)

• Product Name: 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethyl}sulfanyl)acetic acid
• CAS No: 2171958-90-8
• MF: C₂₅H₃₀N₂O₅S
• MW: 470.581105709076
• CID: 6440647
• PubChem ID: 165517387
• Update Time: 2025-10-28

2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethyl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethyl}sulfanyl)acetic acid
• 2-({2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]ethyl}sulfanyl)acetic acid
• EN300-1520255
• 2171958-90-8

• Inchi： 1S/C25H30N2O5S/c1-17(14-23(28)26-12-13-33-16-24(29)30)10-11-27-25(31)32-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,17,22H,10-16H2,1H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： NYIQDHMCDONYQR-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCNC(CC(C)CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 470.18754324g/mol
• Monoisotopic Mass: 470.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 130Ų

Additional information on 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethyl}sulfanyl)acetic acid

Recent Advances in the Study of 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethyl}sulfanyl)acetic acid (CAS: 2171958-90-8)

The compound 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethyl}sulfanyl)acetic acid (CAS: 2171958-90-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the thioether linkage makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and bioconjugation strategies.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges related to side reactions and purification. The study highlighted the compound's role in the synthesis of peptide-based therapeutics, particularly those targeting protein-protein interactions. The thioether linkage, in particular, has been shown to enhance the stability of peptide conjugates, making it a promising candidate for the development of next-generation biologics.

In addition to its synthetic utility, 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethyl}sulfanyl)acetic acid has been investigated for its potential in drug delivery systems. A 2024 study published in Bioconjugate Chemistry demonstrated its use in the design of self-assembling nanoparticles for targeted cancer therapy. The researchers utilized the compound's ability to form stable conjugates with therapeutic peptides, enabling precise delivery to tumor sites while minimizing off-target effects. This approach represents a significant advancement in the field of precision medicine.

Further research has explored the compound's compatibility with various bioconjugation techniques. For instance, a recent preprint on bioRxiv described its successful application in site-specific protein modification, leveraging the reactivity of the thioether group. This method offers advantages over traditional approaches, such as maleimide-based conjugation, by providing greater control over the modification process and reducing the risk of unwanted side reactions. These findings underscore the compound's versatility and potential to revolutionize bioconjugation strategies in drug development.

Despite these advancements, challenges remain in the large-scale production and application of 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethyl}sulfanyl)acetic acid. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to facilitate its widespread adoption in the pharmaceutical industry. Ongoing research aims to tackle these hurdles, with several groups exploring alternative synthetic pathways and greener chemistry approaches.

In conclusion, 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethyl}sulfanyl)acetic acid (CAS: 2171958-90-8) represents a promising tool in chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it a valuable asset for peptide synthesis, drug delivery, and bioconjugation. Continued research and development in this area are expected to yield further innovations, paving the way for new therapeutic strategies and improved drug formulations.